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Compound of Interest

Compound Name: Tricalcium dinitride

Cat. No.: B13399361

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the single crystal growth of
tricalcium dinitride (CasNz), a material of interest for various applications, including as a
precursor for other nitrides and in catalysis.[1][2] These guidelines are intended for researchers
in materials science, chemistry, and drug development who require high-purity single crystals of
CasNz: for their studies.

Overview of Tricalcium Dinitride (CasNz2)

Tricalcium dinitride is a red-brown crystalline solid and an ionic compound.[3] It exists in
multiple polymorphic forms, with the a-CasN2z phase being the most stable under ambient
conditions.[1][3] The metastable B-CasNz transforms to the a-phase at approximately 810 K.[4]
A high-pressure y-CasN:z phase has also been synthesized.[5] The synthesis of CasN: is
challenged by the high reactivity of calcium metal and the stability of the nitrogen molecule.[6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of a-CasNz: is presented in Table 1.
This data is essential for understanding the material's behavior during synthesis and handling.
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Property Value References
Chemical Formula CasN2 [3]

Molar Mass 148.25 g/mol

Crystal System Cubic [3]

Space Group la-3 [3]

Lattice Parameter (a) 11.432 A [3]

Density ~2.67 g/cm3 [3]

Melting Point 1195 °C [3]
Appearance Red-brown crystalline solid [3]

o Highly reactive with water and
Reactivity < [3]
moisture

Table 1: Physical and Chemical Properties of a-Tricalcium Dinitride.

Single Crystal Growth Methodologies

The growth of high-quality single crystals of CasNz requires careful control of experimental
parameters to overcome challenges such as the high melting point of the compound and the
reactivity of the precursors. The recommended approach is a slow-cooling flux method,
specifically an "autoflux" or self-flux method using a calcium-rich melt.

Autoflux (Self-Flux) Growth of a-CasN2z Single Crystals

This method utilizes an excess of molten calcium as the flux to dissolve CasN2 powder. By
slowly cooling the calcium-rich melt, single crystals of a-CasNz can be precipitated.

Experimental Protocol:
e Precursor Preparation:

o All handling of starting materials must be performed in an inert atmosphere (e.g., a
glovebox filled with argon) to prevent oxidation and reaction with moisture.[3]
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o Use high-purity calcium metal (chunks or granules) and a-CasNz powder.

e Crucible Selection and Sealing:

o Due to the high reactivity of molten calcium, the choice of crucible material is critical.
Molybdenum (Mo), tungsten (W), or tantalum (Ta) crucibles are recommended due to their
high melting points and relative inertness to molten calcium.

o Place the calcium metal and CasNz powder in the crucible. A starting composition with a
significant excess of calcium is recommended to ensure a low-lying liquidus temperature.

o The crucible should be sealed, for example, within a quartz ampoule under vacuum to
prevent the loss of volatile calcium at high temperatures and to protect the melt from
atmospheric contamination.[6]

e Furnace Program:
o Place the sealed ampoule in a programmable tube furnace.

o Heating: Ramp the temperature to 1150 °C.[6] This temperature is above the melting point
of calcium (842 °C) and allows for the dissolution of CasN:z in the molten calcium flux.

o Soaking: Dwell at 1150 °C for 10 hours to ensure complete homogenization of the melt.[6]

o Cooling: Slowly cool the furnace to 750 °C over a period of two weeks.[6] This slow
cooling rate is crucial for promoting the growth of large, high-quality single crystals and
minimizing spontaneous nucleation.

o Final Cooling: After the slow cooling phase, the furnace can be turned off to cool to room
temperature.

e Crystal Separation:

o Once at a temperature above the melting point of the flux but below the decomposition
temperature of the crystals (e.g., 750 °C), the excess calcium flux can be separated from
the grown CasNz crystals.[6]
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o A common technique is to quickly invert the ampoule and centrifuge it while still hot.[6]
This forces the molten flux to separate from the solid crystals.

o The crystals can then be retrieved from the crucible in an inert atmosphere.

Logical Flow of Autoflux Crystal Growth:
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Caption: Workflow for the autoflux growth of a-CasNz single crystals.
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Synthesis of Metastable B-CasN:

The metastable B-CasNz phase can be prepared at lower temperatures. While this protocol is
for polycrystalline material, it provides the foundation for attempts at single crystal growth,
potentially through vapor transport or a modified flux method at these lower temperatures.

Experimental Protocol:
o Reactants: Use freshly distilled calcium metal and high-purity nitrogen gas.[4]

e Reaction Setup: Place the calcium metal in a suitable reaction vessel (e.g., an alumina boat
within a tube furnace).

» Reaction Conditions: Heat the calcium metal to 700 K (427 °C) under a flow of nitrogen gas.

[4]

o Transformation: The 3-CasN:z phase forms under these conditions. It is important to note that
this phase will transform to the stable a-phase if heated to approximately 810 K (537 °C).[4]

Characterization of CasNz2 Single Crystals

After successful growth, the obtained crystals should be characterized to confirm their phase,
structure, and quality.
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Technique

Purpose

Expected Outcome

Single-Crystal X-ray Diffraction
(SC-XRD)

To determine the crystal
structure, lattice parameters,

and phase purity.

Confirmation of the cubic a-
CasN: structure (space group
la-3) or the rhombohedral (3-
CasNz2 structure.

Powder X-ray Diffraction
(PXRD)

To confirm the bulk phase

purity of the crystalline product.

Diffraction pattern matching
the known pattern for a-CasN:z
or B-CasNa.

Scanning Electron Microscopy
(SEM)

To observe the morphology

and size of the grown crystals.

Well-faceted crystals indicative

of slow, controlled growth.

Energy-Dispersive X-ray
Spectroscopy (EDS/EDX)

To determine the elemental
composition and check for

impurities.

Stoichiometric ratio of Ca:N
close to 3:2, with minimal

oxygen or other contaminants.

Table 2: Characterization Techniques for CasN2 Single Crystals.

Logical Relationship of Characterization Techniques:
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Caption: Interrelation of characterization methods for CasN:z single crystals.
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Safety Precautions

« Handling of Calcium Metal: Calcium metal is highly reactive and can ignite in air, especially
when finely divided. It reacts with water to produce flammable hydrogen gas. All handling
should be done in an inert atmosphere.

e Handling of CasNz2: Tricalcium dinitride reacts with moisture to produce ammonia gas,
which is toxic and corrosive. Handle in a well-ventilated area or in an inert atmosphere
glovebox.

o High-Temperature Operations: The use of high-temperature furnaces requires appropriate
personal protective equipment (PPE), including thermal gloves and safety glasses. Ensure
the furnace is properly maintained and operated according to the manufacturer's instructions.

o Sealed Ampoules: Heating sealed ampoules can lead to a buildup of pressure. Ensure the
ampoules are properly prepared and use a blast shield during heating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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